Cas no 84258-63-9 (3-methylbenzo[b]naphtho[1,2-d]thiophene)

3-methylbenzo[b]naphtho[1,2-d]thiophene structure
84258-63-9 structure
Product Name:3-methylbenzo[b]naphtho[1,2-d]thiophene
CAS No:84258-63-9
MF:C17H12S
MW:248.342183113098
CID:1822572
PubChem ID:55221
Update Time:2025-04-21

3-methylbenzo[b]naphtho[1,2-d]thiophene Chemical and Physical Properties

Names and Identifiers

    • 3-methylbenzo[b]naphtho[1,2-d]thiophene
    • 3-methylnaphtho[2,1-b][1]benzothiole
    • Benzo[b]naphtho[1,2]thiophene, 3-methyl
    • Benzo[b]naphtho[1,2-d]thiophene, 3-methyl
    • DTXSID50233205
    • 84258-63-9
    • BRN 4426394
    • UQVGUKYYOUAAMN-UHFFFAOYSA-N
    • 3-Methylbenzo(b)naphtho(1,2-d)thiophene
    • BENZO(b)NAPHTHO(1,2-d)THIOPHENE, 3-METHYL-
    • Inchi: 1S/C17H12S/c1-11-6-8-13-12(10-11)7-9-16-17(13)14-4-2-3-5-15(14)18-16/h2-10H,1H3
    • InChI Key: UQVGUKYYOUAAMN-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2=C1C=CC1C=C(C)C=CC2=1

Computed Properties

  • Exact Mass: 248.06597156g/mol
  • Monoisotopic Mass: 248.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 28.2Ų
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